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Compound of Interest

Compound Name: 2,6-DI-Tert-butylphenol

Cat. No.: B1173560 Get Quote

Essential Safety and Handling Guide for 2,6-DI-
Tert-butylphenol
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling 2,6-DI-Tert-butylphenol in a laboratory setting. Adherence to these

guidelines is crucial for ensuring personal safety and minimizing environmental impact.

I. Immediate Safety and Hazard Information
2,6-DI-Tert-butylphenol is a combustible solid that presents several health hazards. It is

crucial to be aware of the following:

Health Hazards: This chemical is harmful if swallowed, causes skin and eye irritation, and

may lead to respiratory tract irritation.[1][2][3] It is also toxic to aquatic life with long-lasting

effects.[4][5]

Reactivity: It reacts with acid anhydrides, acid chlorides, bases, and oxidizing agents.[2] It is

also incompatible with steel, brass, and copper.[1][2]

II. Personal Protective Equipment (PPE)
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The following personal protective equipment is mandatory when handling 2,6-DI-Tert-
butylphenol to prevent exposure.

PPE Category Item Specification

Eye and Face Protection Safety Goggles or Glasses

Must comply with OSHA's eye

and face protection regulations

in 29 CFR 1910.133 or

European Standard EN166.[1]

[4]

Face Shield
Recommended when there is

a splash hazard.[6]

Hand Protection Chemical-Resistant Gloves

PVC or other appropriate

protective gloves should be

worn.[6]

Body Protection Protective Clothing
Wear appropriate clothing to

minimize skin contact.[1]

Respiratory Protection Respirator

A NIOSH/MSHA or European

Standard EN 149 approved

full-facepiece airline respirator

in positive pressure mode with

emergency escape provisions

may be required in situations

with poor ventilation or for

large spills.[1]

III. Operational and Handling Plan
Follow these step-by-step procedures for the safe handling of 2,6-DI-Tert-butylphenol.

A. Preparation and Engineering Controls:

Ventilation: Always handle 2,6-DI-Tert-butylphenol in a well-ventilated area. Use a chemical

fume hood or local exhaust ventilation to minimize inhalation of dust or vapors.
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Eyewash and Safety Shower: Ensure that an eyewash station and safety shower are readily

accessible in the immediate work area.

Review Safety Data Sheet (SDS): Before beginning any work, thoroughly read and

understand the SDS for 2,6-DI-Tert-butylphenol.

B. Handling Procedure:

Don PPE: Put on all required personal protective equipment as outlined in the table above.

Weighing and Transferring:

When weighing, use a balance with a draft shield to prevent the dispersal of fine particles.

Transfer the chemical carefully to avoid creating dust.

In Solution:

When dissolving, add 2,6-DI-Tert-butylphenol slowly to the solvent to avoid splashing.

If heating is required, use a controlled heating source such as a heating mantle or water

bath. Avoid open flames as the substance is combustible.[2]

Post-Handling:

Wash hands and any exposed skin thoroughly with soap and water after handling.[4][5]

Do not eat, drink, or smoke in the laboratory.[5]

C. Storage:

Store in a cool, dry, well-ventilated area away from incompatible substances such as bases,

acid chlorides, acid anhydrides, and oxidizing agents.[1]

Keep the container tightly closed.

IV. Spill and Emergency Plan
A. Small Spills:
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Evacuate: If necessary, evacuate the immediate area.

Ventilate: Ensure the area is well-ventilated.

Contain: Wearing appropriate PPE, absorb the spill with an inert material such as

vermiculite, sand, or earth.[1]

Collect: Carefully sweep or scoop the absorbed material into a suitable, labeled container for

disposal.[2]

Clean: Clean the spill area with soap and water.

B. Large Spills:

Evacuate: Evacuate the laboratory immediately and alert others in the vicinity.

Isolate: Isolate the spill area and prevent entry.

Contact Safety Personnel: Notify your institution's environmental health and safety (EHS)

department or the appropriate emergency response team.

C. First Aid:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek medical attention if irritation persists.[1]

[4]

Skin Contact: Remove contaminated clothing and flush the skin with plenty of water for at

least 15 minutes. Get medical aid if irritation develops or persists.[1]

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,

give artificial respiration. Seek medical attention.[1]

Ingestion: If the person is conscious and alert, rinse their mouth and drink 2-4 cupfuls of milk

or water. Do NOT induce vomiting. Seek immediate medical attention.[1]

V. Disposal Plan
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Waste Collection: All waste containing 2,6-DI-Tert-butylphenol, including contaminated PPE

and spill cleanup materials, must be collected in a designated, labeled hazardous waste

container.

Disposal: Dispose of the waste through your institution's hazardous waste management

program. Do not dispose of it down the drain or in the regular trash.[4] This chemical is toxic

to aquatic life and should not be released into the environment.[4][5]

VI. Workflow for Handling 2,6-DI-Tert-butylphenol
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Caption: Workflow for the safe handling of 2,6-DI-Tert-butylphenol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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